Cas no 77940-94-4 (3-(Piperidin-1-yl)benzoic Acid)

• Product Name: 3-(Piperidin-1-yl)benzoic Acid
• CAS No: 77940-94-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD06659081
• CID: 551125
• PubChem ID: 2795552
• Update Time: 2025-04-19

3-(Piperidin-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(1-piperidinyl)-
• 3-PIPERIDIN-1-YLBENZOIC ACID
• 3-Piperidin-1-yl-benzoic acid
• 3-Piperidinobenzoic acid
• 3-(1-Piperidinyl)benzoic acid
• 3-(piperidin-1-yl)benzoic acid
• 3-Piperidino-benzoesaeure
• 3-piperidino-benzoic acid
• 3-piperidylbenzoic acid
• CS-0217388
• AKOS000101200
• DTXSID30383772
• MFCD06659081
• SCHEMBL1517128
• CDA94094
• Z1341387629
• EN300-7414324
• FLQRORYAJSTYLT-UHFFFAOYSA-N
• F21177
• 3-(piperidin-1-yl)benzoicacid
• 77940-94-4
• 3-piperidinobenzoic acid, AldrichCPR
• FT-0677755
• PS-3194
• SB43333
• CHEBI:195075
• HMS1697K12
• 1-(3-Carboxyphenyl)piperidine
• J-513074
• DB-015606
• STK728646
• BBL011961
• 3-(Piperidin-1-yl)benzoic Acid

• MDL： MFCD06659081
• Inchi： 1S/C12H15NO2/c14-12(15)10-5-4-6-11(9-10)13-7-2-1-3-8-13/h4-6,9H,1-3,7-8H2,(H,14,15)
• InChI Key： FLQRORYAJSTYLT-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.178
• Melting Point: 120 °C
• Boiling Point: 395.5°C at 760 mmHg
• Flash Point: 193°C
• Refractive Index: 1.58
• PSA: 40.54000
• LogP: 2.44010

3-(Piperidin-1-yl)benzoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT